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Compound of Interest |

N-(3-Aminopropyl)-N-
Compound Name: methylcarbamic acid tert-buty/

ester

Cat. No.: B132567

\ J

This technical guide provides an in-depth overview of tert-butyl N-(3-aminopropyl)-N-
methylcarbamate, a key building block in contemporary drug discovery and development.
Tailored for researchers, medicinal chemists, and professionals in the pharmaceutical industry,
this document details its chemical properties, applications, relevant experimental protocols, and
its role in targeted protein degradation.

Chemical Identity and Properties

The compound, commonly referred to as N-(3-Aminopropyl)-N-methylcarbamic acid tert-
butyl ester, is systematically named tert-butyl N-(3-aminopropyl)-N-methylcarbamate
according to IUPAC nomenclature.[1] It is a bifunctional molecule featuring a Boc-protected
secondary amine and a free primary amine, making it a valuable intermediate in multi-step
organic synthesis.

A variety of synonyms are used in literature and commercial listings to identify this compound:
o 3-(N-tert-Butoxycarbonyl-N-methylamino)propylamine[2]
e N-(3-Aminopropyl)-N-(methyl)carbamic Acid tert-butyl Ester[1]

e N-(3-Aminopropyl)-N-methylcarbamic Acid 1,1-dimethylethyl Ester

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b132567?utm_src=pdf-interest
https://www.benchchem.com/product/b132567?utm_src=pdf-body
https://www.benchchem.com/product/b132567?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/tert-butyl-N-_3-aminopropyl_-N-methylcarbamate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5242948.htm
https://pubchem.ncbi.nlm.nih.gov/compound/tert-butyl-N-_3-aminopropyl_-N-methylcarbamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e N-Boc-N-methyl-1,3-diaminopropane[1]

Table 1: Physicochemical Properties

Property Value

tert-butyl N-(3-aminopropyl)-N-
UPAC Name methyI:arba(mate[l] o
Molecular Formula CoH20N202[1][2]
Molecular Weight 188.27 g/mol [1][2]
CAS Number 150349-36-3[1]
Appearance Colourless oil

Applications in Drug Development

tert-butyl N-(3-aminopropyl)-N-methylcarbamate is a crucial reagent, primarily utilized as a
flexible linker in the synthesis of complex therapeutic molecules, most notably Proteolysis
Targeting Chimeras (PROTACS).[3] PROTACSs are heterobifunctional molecules engineered to
recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent
degradation of the target protein by the proteasome.[4]

This linker has been integral in the development of PROTACS targeting key proteins in
oncology, such as:

e Androgen Receptor (AR): The AR signaling pathway is a primary driver in the progression of
prostate cancer.[5][6] PROTACSs that induce the degradation of AR have emerged as a
promising therapeutic strategy to overcome resistance to traditional AR antagonists.[5][7][8]

» Bromodomain and Extra-Terminal (BET) Proteins: BET proteins, including BRD2, BRD3, and
BRD4, are epigenetic readers that regulate the transcription of key oncogenes like c-Myc.[4]
[9] BET-targeting PROTACSs have demonstrated potent anticancer activity in various cancer
models.[9][10][11]

Experimental Protocols
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Synthesis of tert-butyl N-(3-aminopropyl)-N-
methylcarbamate

This protocol outlines a general procedure for the synthesis of the title compound.
Materials:

e N-methyl-1,3-propanediamine

» Di-tert-butyl dicarbonate (Bocz0)

e Methanol

e 35% Hydrochloric acid solution

e 10% Sodium hydroxide solution

» Dichloromethane

¢ Anhydrous magnesium sulfate

Procedure:

Dissolve N-methyl-1,3-propanediamine (1.0 eq) in methanol.[2]

» Cool the solution to 0 °C and slowly add 35% hydrochloric acid, followed by stirring.[2]
o Stir the reaction mixture at room temperature for 30 minutes.[2]

e Cool the solution to -10 °C and slowly add di-tert-butyl dicarbonate (1.3 eq).[2]

 After the reaction is complete, concentrate the mixture under reduced pressure.[2]

o Alkalize the residue with a 10% aqueous sodium hydroxide solution.[2]

o Extract the aqueous phase with dichloromethane.[2]

e Dry the combined organic phases with anhydrous magnesium sulfate.[2]
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o Concentrate the organic phase under reduced pressure and purify the residue by silica gel
column chromatography (eluent: dichloromethane:methanol:ammonia = 100:9:1) to yield the
final product.[2]

'H NMR Spectroscopy Analysis

Accurate characterization of the synthesized compound is critical. The following protocol details
the acquisition of a *H NMR spectrum.

Sample Preparation:

» Weigh approximately 5-10 mg of tert-butyl N-(3-aminopropyl)-N-methylcarbamate.

e Dissolve the sample in an appropriate deuterated solvent (e.g., CDCIs) in a clean NMR tube.
e Add a small amount of tetramethylsilane (TMS) as an internal standard (0O ppm).

Instrument Parameters (Example for a 400 MHz spectrometer):

Pulse Program: Standard single pulse

Acquisition Time: ~2-4 seconds

Relaxation Delay: ~1-5 seconds

Number of Scans: 16-64 (adjust based on sample concentration)

Data Processing:

Apply a Fourier transform to the Free Induction Decay (FID).

Perform phase and baseline corrections.

Calibrate the chemical shift scale to the TMS peak at 0.00 ppm.

Integrate the peaks to determine the relative number of protons.

Quantitative Data
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Table 2: 1H NMR Spectral Data of tert-butyl N-(3-aminopropyl)-N-methylcarbamate

The following data was obtained in CDCls at 400 MHz.[2]

Chemical Shift (9,

Multiplicity Integration Assignment
ppm)
3.29 broad 2H -CH2-NH:2
2.83 S 3H -N-CHs
2.69 t (J = 6Hz) 2H -N-CH2-CHz2-
1.64 m 2H -CH2-CH2-CH2-
1.46 s oH (CHs)sC-O-CO-
1.38 S 2H -CH2-CH2-NH:2

Signaling Pathways and Workflow Visualizations

The following diagrams, generated using the DOT language, illustrate key concepts and

workflows related to the application of tert-butyl N-(3-aminopropyl)-N-methylcarbamate.
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Caption: General mechanism of action for a PROTAC.
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Caption: Androgen Receptor signaling and its disruption by a PROTAC.
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Caption: Workflow for the synthesis of the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to tert-butyl N-(3-
aminopropyl)-N-methylcarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132567#n-3-aminopropyl-n-methylcarbamic-acid-tert-
butyl-ester-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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